Cas no 2938-48-9 (2,2-Dimethylglutaric anhydride)

2,2-Dimethylglutaric anhydride Properties

Names and Identifiers

• 2,2-Dimethylglutaric anhydride
• 3,3-Dimethyldihydro-2H-pyran-2,6(3H)-dione
• 3,3-dimethyloxane-2,6-dione
• 2,2-dimethylglutaric acid anhydride
• 3,3-dimethyl glutaric acid anhydride
• 3,3-dimethylglutaric anhydride
• dimethylglutaric anhydride
• 2H-Pyran-2,6(3H)-dione, dihydro-3,3-dimethyl-
• Dihydro-3,3-dimethyl-2H-pyran-2,6(3H)-dione
• PAVNZLVXYJDFNR-UHFFFAOYSA-N
• 3,3-dimethyl-dihydro-pyran-2,6-dione
• 3,3-dimethyltetrahydro-2H-pyran-2,6-dione
• .alpha.,.alpha.-Dimethyl glutaric anhydride
• alpha,alpha-DIMETHYLGLUTARIC ANHYDRIDE
• 2
• +Expand

• MDL： MFCD00006682
• InChIKey： PAVNZLVXYJDFNR-UHFFFAOYSA-N
• Inchi： 1S/C7H10O3/c1-7(2)4-3-5(8)10-6(7)9/h3-4H2,1-2H3
• SMILES： O1C(C([H])([H])C([H])([H])C(C1=O)(C([H])([H])[H])C([H])([H])[H])=O
• BRN： 117056

Computed Properties

• Exact Mass: 142.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.062994
• Heavy Atom Count: 10
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.87620
• PSA: 43.37000
• Refractive Index: 1.4730 (estimate)
• Boiling Point: 270°C(lit.)
• Melting Point: 38.0 to 42.0 deg-C
• Flash Point: >230 °F
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Moisture Sensitive
• Density: 1.1643 (rough estimate)

2,2-Dimethylglutaric anhydride Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38

2,2-Dimethylglutaric anhydride Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters